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Compound of Interest

Compound Name: Acetone semicarbazone

Cat. No.: B052170 Get Quote

Acetone Semicarbazone: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the chemical properties, synthesis, and

characterization of acetone semicarbazone. Acetone semicarbazone, a derivative of

acetone and semicarbazide, serves as a valuable building block in organic synthesis and has

applications in various chemical and pharmaceutical contexts. This document consolidates key

data, presents detailed experimental protocols, and offers insights into the structural and

spectral characteristics of the compound, aiming to be a comprehensive resource for

professionals in research and development.

Chemical and Physical Properties
Acetone semicarbazone presents as a white to off-white or yellow crystalline solid.[1][2] A

summary of its key chemical and physical properties is provided in Table 1.

Table 1: Chemical and Physical Properties of Acetone Semicarbazone
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Property Value References

Molecular Formula C₄H₉N₃O [3][4]

Molecular Weight 115.14 g/mol [4][5]

CAS Number 110-20-3 [3]

Appearance
White to light yellow crystalline

powder
[2][5]

Melting Point 186-190 °C [5]

Boiling Point
Not well-defined,

decomposition may occur
[2]

Solubility

Slightly soluble in water;

soluble in ethanol and

methanol.

[5]

Density ~1.214 g/cm³ [5]

Synthesis of Acetone Semicarbazone
The synthesis of acetone semicarbazone is a well-established condensation reaction

between acetone and semicarbazide. Typically, semicarbazide hydrochloride is used in

conjunction with a base, such as sodium acetate, to generate the free semicarbazide in situ.[6]

Reaction Scheme
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Caption: Synthesis workflow for Acetone Semicarbazone.

Experimental Protocol
The following protocol details a standard laboratory procedure for the synthesis and purification

of acetone semicarbazone.

Materials:

Semicarbazide hydrochloride

Anhydrous sodium acetate

Acetone

Ethanol

Deionized water

Procedure:

Preparation of the Semicarbazide Solution: In a suitable flask, dissolve semicarbazide

hydrochloride and an equivalent molar amount of sodium acetate in a minimal amount of

warm water. The sodium acetate acts as a base to neutralize the hydrochloride, liberating the

free semicarbazide.

Reaction: To the semicarbazide solution, add a stoichiometric amount of acetone. The

reaction mixture is then typically stirred at room temperature or gently warmed to facilitate

the condensation reaction.

Crystallization: The acetone semicarbazone product will precipitate out of the solution upon

cooling, often aided by placing the reaction vessel in an ice bath.

Isolation: The crystalline product is collected by vacuum filtration and washed with cold water

to remove any unreacted starting materials and salts.
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Purification: For higher purity, the crude acetone semicarbazone can be recrystallized from

a suitable solvent, such as aqueous ethanol.[6] Dissolve the crude product in a minimum

amount of hot solvent and allow it to cool slowly to form well-defined crystals. The purified

crystals are then collected by filtration and dried.

Structural and Spectral Characterization
A variety of analytical techniques are employed to confirm the structure and purity of acetone
semicarbazone.

Crystallographic Data
The crystal structure of acetone semicarbazone has been determined by X-ray diffraction. It

crystallizes in the monoclinic space group P2₁/c. The unit cell parameters are approximately a

= 7.488 Å, b = 9.672 Å, and c = 8.691 Å, with β = 103.38°.

Spectroscopic Data
The spectroscopic data for acetone semicarbazone are consistent with its chemical structure.

Table 2: Spectroscopic Data for Acetone Semicarbazone
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Technique
Key Observations and
Assignments

References

¹H NMR

(DMSO-d₆, 400 MHz) δ (ppm):

8.97 (s, 1H, -NH-), 6.22 (s, 2H,

-NH₂), 1.88 (s, 3H, -CH₃), 1.79

(s, 3H, -CH₃).

[1]

¹³C NMR

The carbonyl carbon (C=O)

signal appears at

approximately 160 ppm.

[6]

IR Spectroscopy

Key peaks include N-H

stretching vibrations (~3300

cm⁻¹), C=O stretching (~1690

cm⁻¹), and C=N stretching

(~1580 cm⁻¹).

[6]

Mass Spectrometry

The molecular ion peak [M]⁺ is

observed at m/z 115.

Fragmentation patterns are

consistent with the loss of

small neutral molecules such

as HNCO.

[1]

Logical Relationship of Functional Groups
The following diagram illustrates the key functional groups and their connectivity within the

acetone semicarbazone molecule.

Caption: Functional group connectivity in Acetone Semicarbazone.

Applications and Relevance
Acetone semicarbazone is primarily utilized as an intermediate in organic synthesis.

Semicarbazones, in general, are used for the identification and purification of aldehydes and

ketones due to their crystalline nature.[5] Furthermore, the semicarbazone moiety is a key

structural feature in various biologically active molecules, and thus, acetone semicarbazone
can serve as a starting material in the development of novel pharmaceutical compounds.[5]
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Safety and Handling
Acetone semicarbazone should be handled with appropriate personal protective equipment,

including gloves and safety glasses. It is classified as toxic if swallowed.[3] For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
This technical guide has provided a comprehensive overview of the chemical properties,

synthesis, and characterization of acetone semicarbazone. The data and protocols presented

herein are intended to support researchers and professionals in their work with this versatile

chemical compound. The well-defined properties and straightforward synthesis make acetone
semicarbazone a valuable tool in the fields of organic chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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